Cas no 1780845-96-6 (4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 1780845-96-6
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5708387
• PubChem ID: 105429560
• Update Time: 2025-06-08

4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
• EN300-764188
• 1780845-96-6

• Inchi： 1S/C7H9N3O/c1-10-6(4-11)7(8-9-10)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： WILNILSPIKAMQT-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CC2)N=NN1C

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde

Comprehensive Overview of 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1780845-96-6)

4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1780845-96-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility and wide range of applications. The presence of both a cyclopropyl group and an aldehyde functional group in its structure makes it a valuable intermediate for the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential due to its unique chemical properties and reactivity.

The 1,2,3-triazole core is a hallmark of this compound, contributing to its stability and ability to participate in click chemistry reactions. Click chemistry, a term coined by Nobel laureate Barry Sharpless, refers to high-yielding, modular reactions that are widely used in drug discovery and bioconjugation. The aldehyde group in 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde further enhances its utility, allowing for easy derivatization and incorporation into larger molecular frameworks. This makes it a sought-after building block in the synthesis of pharmaceuticals, where precision and efficiency are paramount.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in developing new antimicrobial agents, anticancer drugs, and agrochemicals. The cyclopropyl moiety in this compound adds a layer of complexity and functionality, often influencing the pharmacokinetic properties of the resulting molecules. For instance, cyclopropane rings are known to improve metabolic stability and bioavailability, making them a popular choice in drug design. As such, 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde is frequently discussed in forums and publications focusing on medicinal chemistry innovations and drug development strategies.

Another area where this compound shines is in the development of advanced materials. The 1,2,3-triazole ring is known for its ability to form stable complexes with metals, making it useful in catalysis and material science. Researchers are exploring its potential in creating metal-organic frameworks (MOFs) and polymeric materials with tailored properties. The aldehyde group can also serve as a reactive handle for further functionalization, enabling the design of materials with specific mechanical, thermal, or electronic characteristics. This versatility aligns with the growing interest in smart materials and sustainable chemistry, topics that are currently trending in scientific communities.

From a synthetic perspective, 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde is often synthesized via click chemistry approaches, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored for its efficiency and selectivity, allowing for the rapid assembly of triazole derivatives. The compound’s CAS number, 1780845-96-6, is frequently searched in chemical databases and procurement platforms, reflecting its commercial relevance. Suppliers and manufacturers highlight its purity and stability, ensuring consistent performance in research and industrial applications.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and prevent degradation. The aldehyde group, in particular, can be sensitive to oxidation, necessitating inert atmospheres or stabilizers during long-term storage. These practical aspects are often discussed in laboratory safety guidelines and chemical handling protocols, which are critical resources for researchers and technicians.

In conclusion, 4-Cyclopropyl-1-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1780845-96-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the 1,2,3-triazole core and cyclopropyl group, make it a valuable tool for chemists and researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, sustainable chemistry, and innovative material design. Its relevance in contemporary research ensures that it remains a topic of interest in both academic and industrial settings.